2-methyl-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiazole-4-carboxamide

• IUPAC Name: 2-methyl-N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C12H12N6O2S/c1-7-15-9(6-21-7)12(19)13-4-10-16-11(17-20-10)8-3-14-18(2)5-8/h3,5-6H,4H2,1-2H3,(H,13,19)
• InChI Key: NTYLGXOCQMULIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C(=O)NCC2=NC(=NO2)C3=CN(N=C3)C
• Molecular Formula: C12H12N6O2S
• Molecular Weight: 304.33 g/mol

Description

2-methyl-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiazole-4-carboxamide is a useful research compound. Its molecular formula is C12H12N6O2S and its molecular weight is 304.33. The purity is usually 95%.
BenchChem offers high-quality 2-methyl-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-methyl-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of the compound 2-methyl-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiazole-4-carboxamide, also known as 2-methyl-N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-thiazole-4-carboxamide:

Pharmaceutical Development

This compound has shown potential in pharmaceutical research, particularly in the development of new drugs. Its unique structure, which includes a thiazole ring and an oxadiazole moiety, makes it a promising candidate for targeting various biological pathways. .

Antimicrobial Agents

The compound’s structure suggests it could be effective as an antimicrobial agent. Studies have indicated that derivatives of thiazole and oxadiazole exhibit significant antibacterial and antifungal activities. .

Agricultural Chemicals

In the field of agriculture, this compound is being investigated for its potential as a pesticide or herbicide. The presence of the thiazole ring is particularly interesting because thiazole derivatives are known for their pesticidal properties. .

Material Science

The compound’s unique chemical structure also makes it a subject of interest in material science. Researchers are exploring its potential use in the synthesis of new materials with specific properties, such as enhanced conductivity or improved mechanical strength. .

Biochemical Research

In biochemical research, this compound is used as a tool to study various biochemical processes. Its ability to interact with different enzymes and proteins makes it useful for probing the mechanisms of enzyme action and protein-ligand interactions. .

Medicinal Chemistry

Medicinal chemists are interested in this compound for its potential to serve as a lead compound in drug discovery. Its diverse functional groups allow for extensive modification, enabling the design of analogs with improved pharmacological properties. .

Environmental Science

The compound is also being studied for its potential applications in environmental science. .

Synthetic Organic Chemistry

Finally, this compound is valuable in synthetic organic chemistry as a building block for the synthesis of more complex molecules. .

These diverse applications highlight the compound’s versatility and potential impact across multiple fields of scientific research.

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